60-81-1

Phlorizin

In Stock

• CAS RN:
• 60-81-1

• Formula:
• C21H24O10

• InChI:
• InChI=1S/C21H24O10/c22-9-16-18(27)19(28)20(29)21(31-16)30-15-8-12(24)7-14(26)17(15)13(25)6-3-10-1-4-11(23)5-2-10/h1-2,4-5,7-8,16,18-24,26-29H,3,6,9H2/t16-,18-,19-,20-,21-/m1/s1

• InChIKey:
• IOUVKUPGCMBWBT-GHRYLNIYSA-N

• Potent, competitive SGLT inhibitor (IC50 values are 400 and 65 nM for SGLT1 and SLGT2 respectively). Induces renal glycosuria and blocks intestinal glucose absorption in vivo. Orally active.
  Sodium-glucose cotransporter 1 (SGLT1) is a high affinity, low capacity transporter abundant in the small intestine, with some expression in the kidney as well. SGLT2 is a low affinity, high capacity transporter in the kidney that accounts for approximately 90% of glucose reabsorption into the blood stream. Selective inhibition of SGLT2 is a potential strategy for reducing plasma glucose levels as a treatment for diabetes. Phlorizin is a natural product, first isolated from the bark of apple trees, that reduces plasma glucose levels by blocking renal and intestinal glucose absorption through inhibition of SGLT1 and SGLT2.2,3 It competitively inhibits the initial rate of α-methyl-D-glu...

Cyclopentylmalonic acid

In Stock

• CAS RN:
• 5660-81-1

• Formula:
• C8H12O4

• InChI:
• InChI=1S/C8H12O4/c9-7(10)6(8(11)12)5-3-1-2-4-5/h5-6H,1-4H2,(H,9,10)(H,11,12)

• InChIKey:
• DRHLPIHNSBNMFF-UHFFFAOYSA-N

• Cyclopentylmalonic acid is a useful research compound. Its molecular formula is C8H12O4 and its molecular weight is 172.18 g/mol. The purity is usually 95%.

o-Chlorophenyl propyl sulfide

• CAS RN:
• 34560-81-1

• Formula:
• C9H11ClS

• InChI:
• InChI=1S/C9H11ClS/c1-2-7-11-9-6-4-3-5-8(9)10/h3-6H,2,7H2,1H3

• InChIKey:
• OZBYQKIAXXILTR-UHFFFAOYSA-N

• O-Chlorophenyl propyl sulfide is a useful research compound. Its molecular formula is C9H11ClS and its molecular weight is 186.7 g/mol. The purity is usually 95%.

Mesityl(piperidin-4-yl)methanone hydrochloride

Usually In Stock

• CAS RN:
• 42060-81-1

• Formula:
• C15H22ClNO

• InChI:
• InChI=1S/C15H21NO.ClH/c1-10-8-11(2)14(12(3)9-10)15(17)13-4-6-16-7-5-13;/h8-9,13,16H,4-7H2,1-3H3;1H

• InChIKey:
• YAPHJLMAYGXSOF-UHFFFAOYSA-N

• Mesityl(piperidin-4-yl)methanone hydrochloride is a useful research compound. Its molecular formula is C15H22ClNO and its molecular weight is 267.8. The purity is usually 95%.

Ethyl 5-hydroxy-8-methyl-2-(methylthio)-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate

In Stock

• CAS RN:
• 76360-81-1

• Formula:
• C12H13N3O4S

• InChI:
• InChI=1S/C12H13N3O4S/c1-4-19-11(18)7-8(16)6-5-13-12(20-3)14-9(6)15(2)10(7)17/h5,16H,4H2,1-3H3

• InChIKey:
• DYADCDHHJJBFRO-UHFFFAOYSA-N

• Ethyl 5-hydroxy-8-methyl-2-(methylthio)-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C12H13N3O4S and its molecular weight is 295.32 g/mol. The purity is usually 95%.

Lutetium trifluoride

In Stock

• CAS RN:
• 13760-81-1

• Formula:
• F3Lu

• InChI:
• InChI=1S/3FH.Lu/h3*1H;/q;;;+3/p-3

• InChIKey:
• VIHLFTMKXFWYAS-UHFFFAOYSA-K

• Lutetium trifluoride is a useful research compound. Its molecular formula is F3Lu and its molecular weight is 231.962 g/mol. The purity is usually 95%.

Bicyclo[2.2.1]hept-5-ene-2-methanol

Usually In Stock

• CAS RN:
• 13360-81-1

• Formula:
• C24H33Cl3P3Re

• InChI:
• InChI=1S/C8H12O/c9-5-8-4-6-1-2-7(8)3-6/h1-2,6-9H,3-5H2

• Bicyclo[2.2.1]hept-5-ene-2-methanol is a useful research compound. Its molecular formula is C24H33Cl3P3Re. The purity is usually 95%.

2-(isopentylsulfanyl)-3-(4-methylphenyl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one

• CAS RN:
• 351160-81-1

• Formula:
• C21H24N2OS2

• InChI:
• InChI=1S/C21H24N2OS2/c1-13(2)11-12-25-21-22-19-18(16-5-4-6-17(16)26-19)20(24)23(21)15-9-7-14(3)8-10-15/h7-10,13H,4-6,11-12H2,1-3H3

• InChIKey:
• TVIPQOWCJHDHPC-UHFFFAOYSA-N

• 2-(isopentylsulfanyl)-3-(4-methylphenyl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C21H24N2OS2 and its molecular weight is 384.6g/mol. The purity is usually 95%.

N-(4,5-dimethylbenzo[d]thiazol-2-yl)cyclopropanecarboxamide

In Stock

• CAS RN:
• 864860-81-1

• Formula:
• C13H14N2OS

• InChI:
• InChI=1S/C13H14N2OS/c1-7-3-6-10-11(8(7)2)14-13(17-10)15-12(16)9-4-5-9/h3,6,9H,4-5H2,1-2H3,(H,14,15,16)

• InChIKey:
• PBPGQXFBHXYTTM-UHFFFAOYSA-N

• N-(4,5-dimethylbenzo[d]thiazol-2-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C13H14N2OS and its molecular weight is 246.33. The purity is usually 95%.

3-(3-Bromophenyl)-1-(3,5-difluorophenyl)propan-1-one

In Stock

• CAS RN:
• 898760-81-1

• Formula:
• C15H11BrF2O

• InChI:
• InChI=1S/C15H11BrF2O/c16-12-3-1-2-10(6-12)4-5-15(19)11-7-13(17)9-14(18)8-11/h1-3,6-9H,4-5H2

• InChIKey:
• CMBRBSIPWHMENK-UHFFFAOYSA-N

• 3-(3-Bromophenyl)-1-(3,5-difluorophenyl)propan-1-one is a useful research compound. Its molecular formula is C15H11BrF2O and its molecular weight is 325.15 g/mol. The purity is usually 95%.

2-chloro-5-iodo-1,3-thiazole-4-carboxylic acid

In Stock

• CAS RN:
• 1823960-81-1

• Formula:
• C4HClINO2S

• 2-chloro-5-iodo-1,3-thiazole-4-carboxylic acid is a useful research compound. Its molecular formula is C4HClINO2S and its molecular weight is 289.5. The purity is usually 95%.

N-(3,5-dimethylphenyl)-2-(1-oxo-4-(m-tolylthio)-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide

In Stock

• CAS RN:
• 1111260-81-1

• Formula:
• C26H23N5O2S

• InChI:
• InChI=1S/C26H23N5O2S/c1-16-7-6-8-20(14-16)34-25-24-29-30(15-23(32)27-19-12-17(2)11-18(3)13-19)26(33)31(24)22-10-5-4-9-21(22)28-25/h4-14H,15H2,1-3H3,(H,27,32)

• InChIKey:
• XKFDSLKXWYDZOD-UHFFFAOYSA-N

• N-(3,5-dimethylphenyl)-2-(1-oxo-4-(m-tolylthio)-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide is a useful research compound. Its molecular formula is C26H23N5O2S and its molecular weight is 469.56. The purity is usually 95%.

1-(3,4-dimethylphenyl)-N-({5-[(4-methylpiperidin-1-yl)sulfonyl]-2-thienyl}methyl)-5-oxopyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 1116060-81-1

• Formula:
• C20H15BrFN5O3

• InChI:
• InChI=1S/C20H15BrFN5O3/c1-12-2-5-14(6-3-12)30-19-18-25-27(20(29)26(18)9-8-23-19)11-17(28)24-16-7-4-13(21)10-15(16)22/h2-10H,11H2,1H3,(H,24,28)

• InChIKey:
• YBBDJQOTVLGAEN-UHFFFAOYSA-N

• 1-(3,4-dimethylphenyl)-N-({5-[(4-methylpiperidin-1-yl)sulfonyl]-2-thienyl}methyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C20H15BrFN5O3 and its molecular weight is 472.274. The purity is usually 95%.

Methyl 2-((2-(4-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)sulfonyl)benzoate

In Stock

• CAS RN:
• 1357860-81-1

• Formula:
• C21H20FN3O5S

• InChI:
• InChI=1S/C21H20FN3O5S/c1-30-20(27)16-4-2-3-5-17(16)31(28,29)25-12-10-21(11-13-25)23-18(19(26)24-21)14-6-8-15(22)9-7-14/h2-9H,10-13H2,1H3,(H,24,26)

• InChIKey:
• ISUBXEFILABJPW-UHFFFAOYSA-N

• Methyl 2-((2-(4-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)sulfonyl)benzoate is a useful research compound. Its molecular formula is C21H20FN3O5S and its molecular weight is 445.47. The purity is usually 95%.

2-(Pyrrolidin-3-yloxy)pyrimidine hydrochloride

In Stock

• CAS RN:
• 1420960-81-1

• Formula:
• C8H12ClN3O

• InChI:
• InChI=1S/C8H11N3O.ClH/c1-3-10-8(11-4-1)12-7-2-5-9-6-7;/h1,3-4,7,9H,2,5-6H2;1H

• InChIKey:
• HDUGCOUIGRWPBW-UHFFFAOYSA-N

• 2-(Pyrrolidin-3-yloxy)pyrimidine hydrochloride is a useful research compound. Its molecular formula is C8H12ClN3O and its molecular weight is 201.65. The purity is usually 95%.

N-(2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

In Stock

• CAS RN:
• 1797060-81-1

• Formula:
• C20H20N4O5

• InChI:
• InChI=1S/C20H20N4O5/c25-19(17-12-28-14-4-1-2-5-15(14)29-17)21-9-10-23-20(26)24(13-7-8-13)18(22-23)16-6-3-11-27-16/h1-6,11,13,17H,7-10,12H2,(H,21,25)

• InChIKey:
• WKANTTOZJIGWNA-UHFFFAOYSA-N

• N-(2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide is a useful research compound. Its molecular formula is C20H20N4O5 and its molecular weight is 396.403. The purity is usually 95%.

3-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-3-ol;hydrochloride

In Stock

• CAS RN:
• 2125660-81-1

• Formula:
• C9H16ClN3O2

• InChI:
• InChI=1S/C9H15N3O2.ClH/c1-7-11-8(14-12-7)5-9(13)3-2-4-10-6-9;/h10,13H,2-6H2,1H3;1H

• InChIKey:
• WYGQYUULKSTQIW-UHFFFAOYSA-N

• 3-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-3-ol;hydrochloride is a useful research compound. Its molecular formula is C9H16ClN3O2 and its molecular weight is 233.7. The purity is usually 95%.